BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: PKUMDL-LC-
101-D04 for In Vitro Studies

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: PKUMDL-LC-101-D04

Cat. No.: B3026041

For Researchers, Scientists, and Drug Development Professionals

Introduction

PKUMDL-LC-101-D04, also known as GPX4-Activator-1d4, is a potent, allosteric activator of
Glutathione Peroxidase 4 (GPX4).[1][2][3] GPX4 is a crucial enzyme in the regulation of
ferroptosis, an iron-dependent form of programmed cell death characterized by the
accumulation of lipid peroxides. By activating GPX4, PKUMDL-LC-101-D04 enhances the
cellular defense against lipid peroxidation, thereby inhibiting ferroptosis and related
inflammatory processes. These application notes provide recommended dosages and detailed
protocols for the use of PKUMDL-LC-101-D04 in various in vitro experimental settings.

Mechanism of Action

PKUMDL-LC-101-D04 functions as an allosteric activator of GPX4.[4] Unlike orthosteric
modulators that bind to the enzyme's active site, allosteric activators bind to a distinct site,
inducing a conformational change that enhances the enzyme's catalytic activity. This leads to
an increased rate of reduction of lipid hydroperoxides to their corresponding alcohols, thus
preventing the propagation of lipid peroxidation and subsequent ferroptotic cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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